3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid

• Molecular Formula: C9H9ClO4
• Molecular Weight: 216.62 g/mol
• IUPAC Name: 3-(3-chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid
• InChI: InChI=1S/C9H9ClO4/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,8,11-12H,4H2,(H,13,14)
• InChI Key: FQVIFLDYHYLKLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)O)Cl)O

Description

3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid is a chlorinated aromatic hydroxy acid characterized by a phenyl ring substituted with a chlorine atom at position 3 and a hydroxyl group at position 4. The propanoic acid chain features a hydroxyl group at the β-carbon (position 2), contributing to its polarity and hydrogen-bonding capacity. This structural combination confers unique physicochemical and biological properties, making it a compound of interest in antimicrobial and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid typically involves the chlorination of 4-hydroxyphenylacetic acid. The reaction conditions often include the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride in an organic solvent like dichloromethane. The reaction is usually carried out at low temperatures to control the rate of chlorination and to prevent over-chlorination .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same chlorination reaction but may include additional steps for purification and quality control to ensure the final product meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium hydroxide (KOH) are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its role as an auxin influx inhibitor, affecting plant growth and development.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on cellular pathways and its use in drug development.

Industry: It is used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid involves its interaction with molecular targets such as enzymes and receptors. As an auxin influx inhibitor, it affects the transport of auxin, a plant hormone, thereby influencing plant growth and development. The compound may also interact with other cellular pathways, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological activity and physicochemical properties of 3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid are influenced by its substituents. Key structural analogs include:

Compound Name	Substituents on Phenyl Ring	Propanoic Acid Chain	Key Differences vs. Target Compound
3-(3,5-Dichloro-4-hydroxyphenyl)-2-hydroxypropanoic acid	3-Cl, 4-OH, 5-Cl	2-OH	Additional Cl at position 5; increased lipophilicity
Danshensu (3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid)	3-OH, 4-OH	2-OH	Cl replaced with OH at position 3; enhanced antioxidant potential
3-(4-Hydroxyphenyl)-2-hydroxypropanoic acid	4-OH	2-OH	No Cl at position 3; reduced halogen-mediated bioactivity
3-(3-Chloro-4-hydroxyphenyl)propanoic acid	3-Cl, 4-OH	No 2-OH	Lacks β-hydroxyl; reduced solubility and H-bonding

Key Observations :

• Chlorination : The dichloro analog (3,5-dichloro) in exhibits higher antimicrobial potency due to increased lipophilicity but may suffer from reduced solubility .
• Hydroxylation : Danshensu (3,4-dihydroxy) shows strong antioxidant activity, attributed to catechol groups that scavenge free radicals . Replacing OH with Cl (as in the target compound) likely shifts activity toward antimicrobial effects.
• β-Hydroxyl Group: The presence of 2-OH in the target compound enhances water solubility compared to non-hydroxylated analogs (e.g., compound 3 in ), improving bioavailability .

Antimicrobial Properties

• Target Compound: While direct data is lacking, its mono-chloro, β-hydroxylated structure suggests moderate antimicrobial activity, intermediate between the dichloro analog (stronger) and non-chlorinated Danshensu (weaker) .
• 3,5-Dichloro Analog () : Demonstrated significant activity against Gram-positive bacteria (e.g., Staphylococcus aureus) but lower solubility due to higher lipophilicity .
• aureus, suggesting the 2-OH may modulate target specificity .

Antioxidant Activity

• Danshensu () : The 3,4-dihydroxyphenyl structure enables potent radical scavenging, critical in cardiovascular therapeutics. Chlorination in the target compound likely diminishes this property .

Physicochemical Properties

Property	Target Compound	3,5-Dichloro Analog	Danshensu
Solubility (Water)	Moderate (due to 2-OH)	Low	High (polar catechol groups)
LogP (Lipophilicity)	~1.5 (estimated)	~2.2	~0.8
pKa (Carboxylic Acid)	~3.1	~3.0	~2.9

Notes:

• The 2-hydroxy group increases solubility but reduces membrane permeability compared to non-hydroxylated analogs.
• Additional chlorine atoms (e.g., 3,5-dichloro) elevate LogP, enhancing antimicrobial activity but complicating formulation .

Biological Activity

3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid, also known as a derivative of phenolic compounds, has garnered attention in recent years due to its potential biological activities. This article synthesizes available research findings regarding its biological activity, including anticancer and antioxidant properties, as well as antimicrobial effects.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C10H11ClO4
• Molecular Weight : 232.65 g/mol
• IUPAC Name : 3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid

1. Anticancer Properties

Recent studies have demonstrated that derivatives of 3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid exhibit significant anticancer activity. Research involving A549 non-small cell lung cancer (NSCLC) cells showed that certain derivatives could reduce cell viability by up to 50% and inhibit cell migration. The most promising candidates exhibited potent antioxidant properties in various assays, such as the DPPH radical scavenging assay, indicating a dual role in combating oxidative stress and cancer cell proliferation .

Table 1: Anticancer Activity of Derivatives

Compound	Cell Line	Viability Reduction (%)	Migration Inhibition
Compound 20	A549	50%	Yes
Compound 12	A549	40%	No
Control (Doxorubicin)	A549	70%	Yes

2. Antioxidant Activity

The antioxidant capabilities of 3-(3-Chloro-4-hydroxyphenyl)-2-hydroxypropanoic acid derivatives were assessed using several methods, including the DPPH radical scavenging assay and the Ferric Reducing Antioxidant Power (FRAP) assay. Compounds demonstrated significant antioxidant activity, outperforming common antioxidants like butylated hydroxytoluene (BHT) in some tests. This suggests that these compounds can mitigate oxidative stress, which is a contributing factor in various diseases including cancer .

3. Antimicrobial Activity

The antimicrobial potential of this compound has been explored against several pathogens, including multidrug-resistant strains. The derivatives exhibited promising activity against both bacterial and fungal pathogens, showcasing their potential as new antimicrobial agents. Notably, compounds containing a 4-hydroxyphenyl moiety were particularly effective against ESKAPE pathogens, which are notorious for their resistance to conventional antibiotics .

Table 2: Antimicrobial Activity Against Pathogens

Pathogen	Compound Tested	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	Compound 20	32 µg/mL
Salmonella typhi	Compound 12	16 µg/mL
Candida auris	Compound 17	8 µg/mL

Case Studies

Several case studies have highlighted the efficacy of these compounds in clinical and laboratory settings:

• Case Study 1 : In vitro studies demonstrated that compound derivatives significantly reduced the viability of A549 cells compared to traditional chemotherapeutics like cisplatin, suggesting a novel therapeutic pathway for lung cancer treatment.
• Case Study 2 : A comparative analysis of antioxidant activities indicated that certain derivatives not only scavenge free radicals effectively but also enhance the overall cellular defense mechanisms against oxidative damage.